Cas no 1048643-25-9 (N-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)-1-(4-fluorobenzenesulfonyl)pyrrolidine-2-carboxamide)

• Product Name: N-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)-1-(4-fluorobenzenesulfonyl)pyrrolidine-2-carboxamide
• CAS No: 1048643-25-9
• MF: C₁₉H₂₃FN₄O₄S
• MW: 422.473726511002
• CID: 6295392
• PubChem ID: 16923947
• Update Time: 2025-05-26

N-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)-1-(4-fluorobenzenesulfonyl)pyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)-1-(4-fluorobenzenesulfonyl)pyrrolidine-2-carboxamide
• N-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)-1-((4-fluorophenyl)sulfonyl)pyrrolidine-2-carboxamide
• F2378-0503
• 1048643-25-9
• N-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)-1-(4-fluorophenyl)sulfonylpyrrolidine-2-carboxamide
• AKOS024644441
• SR-01000912375
• SR-01000912375-1

• Inchi： 1S/C19H23FN4O4S/c20-14-8-10-15(11-9-14)29(26,27)24-12-4-7-16(24)17(25)21-19-23-22-18(28-19)13-5-2-1-3-6-13/h8-11,13,16H,1-7,12H2,(H,21,23,25)
• InChI Key： AYJUOKKWZYIDNU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(N1CCCC1C(NC1=NN=C(C2CCCCC2)O1)=O)(=O)=O

Computed Properties

• Exact Mass: 422.14240456g/mol
• Monoisotopic Mass: 422.14240456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 114Ų

Additional information on N-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)-1-(4-fluorobenzenesulfonyl)pyrrolidine-2-carboxamide

Professional Introduction to N-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)-1-(4-fluorobenzenesulfonyl)pyrrolidine-2-carboxamide (CAS No. 1048643-25-9)

N-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)-1-(4-fluorobenzenesulfonyl)pyrrolidine-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1048643-25-9, represents a fusion of heterocyclic chemistry and sulfonamide functionality, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of this compound incorporates several key elements that contribute to its potential therapeutic properties. The presence of a cyclohexyl group provides steric hindrance and enhances lipophilicity, which can be crucial for membrane permeability and binding affinity. The 1,3,4-oxadiazole ring is a well-known pharmacophore that has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. Additionally, the 4-fluorobenzenesulfonyl moiety introduces a fluorine atom, which is often used in medicinal chemistry to improve metabolic stability and binding interactions with biological targets.

In recent years, there has been a growing interest in the development of novel compounds that combine multiple pharmacophores to achieve synergistic effects. N-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)-1-(4-fluorobenzenesulfonyl)pyrrolidine-2-carboxamide exemplifies this trend by integrating several functional groups that are known to enhance biological activity. The pyrrolidine ring is another important pharmacophore that has been explored for its potential in treating various diseases, including neurological disorders and cancer.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The introduction of the cyclohexyl group and the 1,3,4-oxadiazole ring typically requires specialized reagents and catalysts to achieve optimal results. The subsequent functionalization with the 4-fluorobenzenesulfonyl group further complicates the synthesis but is essential for achieving the desired biological activity.

The potential applications of N-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)-1-(4-fluorobenzenesulfonyl)pyrrolidine-2-carboxamide are diverse and span across multiple therapeutic areas. Preliminary studies have suggested that this compound may exhibit potent activity against various pathogens, including bacteria and fungi. Additionally, its structural features make it a promising candidate for developing drugs that target cancer cells by inhibiting key signaling pathways.

The use of computational methods has been instrumental in understanding the biological activity of this compound. Molecular docking studies have shown that it can interact with several protein targets relevant to drug development. These interactions are mediated by the various functional groups present in the molecule, including the cyclohexyl, 1,3,4-oxadiazole, and 4-fluorobenzenesulfonyl moieties. Such insights have guided further optimization efforts aimed at improving potency and selectivity.

In conclusion, N-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)-1-(4-fluorobenzenesulfonyl)pyrrolidine-2-carboxamide is a structurally complex and biologically active compound with significant potential in pharmaceutical applications. Its unique combination of functional groups makes it a valuable tool for drug discovery and development. Further research is warranted to fully explore its therapeutic potential and optimize its properties for clinical use.